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Compound of Interest

Compound Name: Carpro-AM1

Cat. No.: B12407640 Get Quote

For Immediate Reference: Carpro-AM1 is harmful if swallowed and very toxic to aquatic life

with long-lasting effects.[1] Proper disposal is crucial to prevent environmental contamination

and ensure laboratory safety. This document provides essential guidance on the handling and

disposal of Carpro-AM1.

Carpro-AM1, a chemical used in laboratory and manufacturing settings, requires careful

management throughout its lifecycle, from handling to final disposal.[1] Adherence to strict

protocols is necessary to mitigate risks to personnel and the environment.

Key Hazard Information
A summary of the primary hazards associated with Carpro-AM1 is provided in the table below.

This information is derived from the material safety data sheet (MSDS).

Hazard Classification GHS Code Description

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic life.

[1]

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects.[1]
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Precautionary Measures and Handling
Before handling Carpro-AM1, it is imperative to be familiar with the following precautionary

statements:

P264: Wash skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1]

P273: Avoid release to the environment.[1]

P391: Collect spillage.[1]

Personal protective equipment (PPE) is mandatory when working with Carpro-AM1. This

includes safety goggles with side-shields, protective gloves, and impervious clothing.[1] Work

should be conducted in a well-ventilated area, and a suitable respirator should be used.[1] An

accessible safety shower and eye wash station are essential.[1]

Storage
Carpro-AM1 should be stored in a tightly sealed container in a cool, well-ventilated area.[1] It is

recommended to store the powder form at -20°C and in solvent at -80°C.[1] Keep away from

direct sunlight, sources of ignition, and incompatible materials such as strong acids/alkalis and

strong oxidizing/reducing agents.[1]

Spill Management
In the event of a spill, prevent further leakage and keep the product away from drains and

water courses.[1] Absorb solutions with a finely-powdered liquid-binding material like diatomite.

[1] Decontaminate surfaces and equipment by scrubbing with alcohol.[1] Dispose of

contaminated material according to the disposal procedures outlined below.[1]

Disposal Protocol
The primary directive for the disposal of Carpro-AM1 is to avoid release to the environment.[1]

The recommended procedure is to dispose of the contents and container to an approved waste

disposal plant.[1] Always conduct disposal in accordance with prevailing country, federal, state,

and local regulations.[1]
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The following workflow outlines the decision-making process for the proper disposal of Carpro-
AM1.

Carpro-AM1 Waste Stream

Disposal Decision

Final Disposal

Unused Product

Is recycling a viable and permitted option?

Contaminated Materials
(e.g., PPE, labware, absorbents)

Dispose of in accordance with
local, state, and federal regulations.

No Yes, but must follow regulations

Engage a licensed
waste disposal contractor.

Transport to an approved
waste disposal plant.

Click to download full resolution via product page

Carpro-AM1 Disposal Workflow

First Aid Measures
In case of exposure, follow these first aid measures:
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Eye Contact: Immediately flush eyes with large amounts of water after removing any contact

lenses. Seek prompt medical attention.[1]

Skin Contact: Rinse skin thoroughly with large amounts of water and remove contaminated

clothing. Call a physician.[1]

Inhalation: Move to fresh air. If breathing is difficult, provide cardiopulmonary resuscitation

(CPR), avoiding mouth-to-mouth resuscitation.[1]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Call a physician.[1] If

swallowed, call a poison center or doctor if you feel unwell.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://dcchemicals.com/msds/MSDS_DC71543.html
https://dcchemicals.com/msds/MSDS_DC71543.html
https://dcchemicals.com/msds/MSDS_DC71543.html
https://dcchemicals.com/msds/MSDS_DC71543.html
https://dcchemicals.com/msds/MSDS_DC71543.html
https://www.benchchem.com/product/b12407640?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC71543.html
https://www.benchchem.com/product/b12407640#carpro-am1-proper-disposal-procedures
https://www.benchchem.com/product/b12407640#carpro-am1-proper-disposal-procedures
https://www.benchchem.com/product/b12407640#carpro-am1-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12407640?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12407640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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